1-((1-(2-Fluorobenzoyl)piperidin-4-yl)methyl)-3-(3,4,5-trimethoxyphenyl)urea

• IUPAC Name: 1-[[1-(2-fluorobenzoyl)piperidin-4-yl]methyl]-3-(3,4,5-trimethoxyphenyl)urea
• InChI: InChI=1S/C23H28FN3O5/c1-30-19-12-16(13-20(31-2)21(19)32-3)26-23(29)25-14-15-8-10-27(11-9-15)22(28)17-6-4-5-7-18(17)24/h4-7,12-13,15H,8-11,14H2,1-3H3,(H2,25,26,29)
• InChI Key: DPQMGPOYKZIQJR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)NC(=O)NCC2CCN(CC2)C(=O)C3=CC=CC=C3F
• Molecular Formula: C23H28FN3O5
• Molecular Weight: 445.5 g/mol
• CAS No.: 1235233-66-5

Description

1-((1-(2-Fluorobenzoyl)piperidin-4-yl)methyl)-3-(3,4,5-trimethoxyphenyl)urea is a useful research compound. Its molecular formula is C23H28FN3O5 and its molecular weight is 445.491. The purity is usually 95%.
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Scientific Research Applications

Disposition and Metabolism

Compounds structurally related to "1-((1-(2-Fluorobenzoyl)piperidin-4-yl)methyl)-3-(3,4,5-trimethoxyphenyl)urea" have been studied for their disposition and metabolism in humans. For instance, the study of the disposition and metabolism of [14C]SB-649868, an orexin 1 and 2 receptor antagonist, in humans reveals insights into how structurally complex molecules are metabolized and eliminated. This research shows that such compounds undergo extensive metabolism, with principal pathways involving oxidation and subsequent rearrangement, highlighting their complex interaction with biological systems (Renzulli et al., 2011).

Environmental and Health Impact Studies

Research into the environmental and health impacts of various compounds, including parabens and phenols, provides an understanding of how exposure to certain chemicals can influence human health. For example, studies on the urinary concentrations of environmental phenols and parabens among pregnant women offer insights into exposure levels across different populations and potential health risks associated with these exposures (Watkins et al., 2015).

Pharmacokinetics and Toxicology

The pharmacokinetics and toxicology of complex molecules are crucial for understanding their safety and efficacy. Investigations into the pharmacokinetics of CERC-301, a selective NMDA receptor antagonist, demonstrate the importance of characterizing these aspects in drug development, providing a basis for dose selection in clinical trials (Garner et al., 2015).

Biomonitoring and Exposure Assessment

Biomonitoring studies, such as those assessing the exposure to parabens, benzophenone-3, and triclosan, are essential for evaluating human exposure to environmental pollutants and their potential health implications. These studies use urinary biomarker concentrations to assess exposure levels, contributing to our understanding of how widespread use of consumer products may lead to human exposure to potentially harmful substances (Heffernan et al., 2015).